Cas no 2839156-69-1 (ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride)

• Product Name: ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride
• CAS No: 2839156-69-1
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• CID: 6449925
• PubChem ID: 165890685
• Update Time: 2025-05-26

ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39672470
• 2839156-69-1
• ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride
• ethyl 4-(aminomethyl)-2-methylpyrazole-3-carboxylate;hydrochloride

• Inchi： 1S/C8H13N3O2.ClH/c1-3-13-8(12)7-6(4-9)5-10-11(7)2;/h5H,3-4,9H2,1-2H3;1H
• InChI Key： SWILTYKFABVMLG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=C(C=NN1C)CN)=O

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride

Professional Introduction to Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate Hydrochloride (CAS No. 2839156-69-1)

Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride, with the chemical formula C₉H₁₄N₃O₃Cl, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2839156-69-1, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structure of this molecule incorporates several key functional groups, including an ester group, an amine group, and a pyrazole core, which contribute to its unique chemical properties and reactivity.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its biological activity. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the amine group in Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride enhances its potential as a building block for more complex molecules. This amine functionality can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, making it a versatile intermediate in synthetic chemistry.

The ester group in the molecule contributes to its solubility and stability under various conditions. Ester derivatives are commonly used in pharmaceuticals due to their ability to improve bioavailability and pharmacokinetic profiles. Additionally, the hydrochloride salt form of this compound enhances its solubility in water, which is crucial for formulation into injectable or oral medications. The hydrochloride form also ensures better stability and shelf-life, making it a preferred choice for industrial applications.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of new drugs. Studies have shown that modifications to the pyrazole core can significantly alter the biological activity of these compounds. For instance, researchers have demonstrated that substituting hydrogen atoms on the pyrazole ring with various functional groups can enhance binding affinity to biological targets. This has led to the discovery of several novel compounds with promising therapeutic effects.

Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride has been investigated for its potential role in the development of new therapeutic agents. Its unique structure allows it to serve as a scaffold for further derivatization, enabling the creation of new molecules with tailored properties. Researchers have explored its use in synthesizing inhibitors targeting enzymes involved in cancer progression and inflammation. The amine group provides a site for further functionalization, allowing chemists to attach various pharmacophores that enhance specific biological activities.

The compound's ability to interact with biological targets makes it a valuable tool in drug discovery. By modifying different parts of the molecule, scientists can fine-tune its interactions with proteins and enzymes. This approach has led to the development of several lead compounds that are currently undergoing further investigation in clinical trials. The versatility of Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride lies in its ability to be modified into a wide range of derivatives, each with distinct pharmacological properties.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemicals. Its structural features make it suitable for use as an intermediate in synthesizing polymers and specialty chemicals. The ester and amine groups provide reactive sites for polymerization reactions, leading to the development of new materials with enhanced properties. Similarly, in agrochemicals, pyrazole derivatives have been used as intermediates in synthesizing herbicides and pesticides.

The synthesis of Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. Researchers have optimized synthetic routes to minimize side reactions and maximize efficiency. These efforts have resulted in scalable production methods that are suitable for industrial applications.

The safety and environmental impact of producing this compound are also important considerations. Modern synthetic methods emphasize green chemistry principles, reducing waste and hazardous byproducts. By implementing sustainable practices, manufacturers can ensure that the production process is environmentally friendly while maintaining high quality standards.

In conclusion, Ethyl 4-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate hydrochloride (CAS No. 2839156-69-1) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structure and functional groups make it a valuable intermediate for synthesizing new drugs and materials. Ongoing research continues to explore its applications and improve synthetic methods for efficient production.